N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Bioactive Furanyl- or Thienyl-Substituted Compounds in Medicinal Chemistry
Five-membered heterocycles, such as furan and thiophene, are significant in drug design, serving as structural units in various bioactive molecules. The review by Ostrowski (2022) emphasizes the importance of furan-2-yl, furan-3-yl, thien-2-yl, and thien-3-yl substituents in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. This research provides insights into the structural modifications aimed at achieving favorable activity and selectivity in antiviral, antitumor, antimycobacterial, and antiparkinsonian drugs, highlighting the potential application area of the specified compound in medicinal chemistry Ostrowski, 2022.
Heterocycle-Substituted Compounds in Drug Synthesis
Kamneva et al. (2018) discuss the reactions of arylmethylidene derivatives of 3H-furan-2-ones with various nucleophilic agents, leading to a diverse array of compounds including amides, pyrrolones, and benzofurans. This review suggests that the structure of initial reagents, the strength of nucleophilic agents, and reaction conditions significantly influence the reaction outcomes. Such studies underscore the versatility of heterocycle-substituted compounds in synthesizing a broad range of bioactive molecules, potentially including the specified compound for various biological applications Kamneva, Anis’kova, & Egorova, 2018.
Biomass Conversion to Furan Derivatives
Chernyshev, Kravchenko, and Ananikov (2017) review advances in the synthesis of 5-Hydroxymethylfurfural (HMF) and its derivatives from plant biomass, highlighting the potential of furan derivatives as sustainable feedstocks for the chemical industry. This review indicates the broader context of using furan-based compounds, like the specified compound, in developing sustainable materials, fuels, and chemicals Chernyshev, Kravchenko, & Ananikov, 2017.
Xylan Derivatives in Biopolymer Research
Petzold-Welcke et al. (2014) discuss the chemical modification of xylan into ethers and esters with specific functional properties, emphasizing the role of chemical modifications in developing new materials with desired functionalities. This research opens up possibilities for applying the specified compound in biopolymer research, potentially leading to innovative materials with specific bioactive or material properties Petzold-Welcke, Schwikal, Daus, & Heinze, 2014.
properties
IUPAC Name |
N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-methyl-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S/c1-11-7-12(2)17-15(8-11)20-19(26-17)22(10-14-5-4-6-24-14)18(23)16-9-13(3)21-25-16/h4-9H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYLAAKBSIPQCFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N=C(S2)N(CC3=CC=CO3)C(=O)C4=CC(=NO4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.